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Compound of Interest

1-(Benzyloxy)-4-
Compound Name:
(bromomethyl)benzene

Cat. No.: B113425

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
(Benzyloxy)-4-(bromomethyl)benzene, a crucial reagent in various synthetic applications.
Adherence to these protocols is vital for ensuring laboratory safety and experimental success.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(Benzyloxy)-4-(bromomethyl)benzene is a hazardous substance that requires careful
handling to prevent exposure. The primary hazards include skin corrosion, serious eye
damage, and potential harm if swallowed or inhaled.[1] A comprehensive personal protective
equipment (PPE) strategy is therefore mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1-(Benzyloxy)-4-
(bromomethyl)benzene
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Protection Type

Specific Equipment

Standard/Specificat

ion

Purpose

Eye and Face

Protection

Tightly fitting safety
goggles with side-
shields or a full-face
shield.

EN 166 (EU) or
NIOSH (US)

approved.

To protect eyes from
splashes and

corrosive vapors.

Skin Protection

Chemical-resistant
gloves (e.g., nitrile,
neoprene). Inspect

gloves prior to use.

Conforming to EU
Directive 89/686/EEC
and the standard EN
374.

To prevent skin
contact, which can

cause severe burns.

Body Protection

Fire/flame resistant
and impervious lab

coat or coveralls.

To protect against
splashes and
contamination of

personal clothing.

Respiratory Protection

Use in a well-
ventilated area or a
chemical fume hood.
If exposure limits are
exceeded or irritation
is experienced, use a
full-face respirator
with an appropriate

cartridge.

NIOSH/MSHA or
European Standard
EN 149 approved.

To prevent inhalation
of harmful vapors or
dust.

Quantitative Data and Physical Properties

Understanding the physicochemical properties of 1-(Benzyloxy)-4-(bromomethyl)benzene is

crucial for its safe handling and use in experiments.

Table 2: Physicochemical and Safety Data
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Property Value

Chemical Formula C14H13BrO
Molecular Weight 277.16 g/mol
Appearance Solid

Boiling Point 366°C at 760 mmHg
Signal Word Danger

Hazard Statements

H302 (Harmful if swallowed), H314 (Causes

severe skin burns and eye damage)

Occupational Exposure Limits (OELS)

No specific OELs have been established for 1-
(Benzyloxy)-4-(bromomethyl)benzene. For the
related compound, Benzyl bromide, the
following limits for Hydrogen Bromide are
provided as a reference: OSHA PEL: 3 ppm (8-
hour TWA); NIOSH REL: 3 ppm (ceiling);
ACGIH TLV: 3 ppm (ceiling).[2] It is
recommended to keep exposure to the lowest

possible level.[2]

Experimental Protocol: Williamson Ether Synthesis

This protocol details a general procedure for using 1-(Benzyloxy)-4-(bromomethyl)benzene

as an alkylating agent in a Williamson ether synthesis to prepare a benzyl ether. This reaction

is a common application for this reagent.

Materials:

1-(Benzyloxy)-4-(bromomethyl)benzene

A phenol or alcohol as the nucleophile

A suitable base (e.g., potassium carbonate, sodium hydride)

An appropriate solvent (e.g., acetone, DMF, acetonitrile)
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» Reaction flask, condenser, magnetic stirrer, and heating mantle
» Standard workup and purification equipment
Procedure:

o Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve the phenol or alcohol (1.0 equivalent) and the base (1.5-2.0 equivalents)
in the chosen solvent.

» Addition of Reagent: To this stirring solution, add 1-(Benzyloxy)-4-(bromomethyl)benzene
(1.0-1.2 equivalents) portion-wise at room temperature.

o Reaction Conditions: Heat the reaction mixture to an appropriate temperature (this will
depend on the solvent and substrates) and monitor the progress of the reaction using a
suitable technique, such as Thin Layer Chromatography (TLC).

e Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off any
inorganic salts. The filtrate is then typically washed with water and brine to remove any
remaining base and water-soluble impurities.

o Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate,
dichloromethane).

e Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent
(e.g., sodium sulfate, magnesium sulfate), filter, and concentrate the solvent under reduced
pressure to obtain the crude product.

 Purification: The crude product can be purified by recrystallization or column chromatography
to yield the pure benzyl ether.

Operational and Disposal Plans
Handling and Storage:

+ Handle 1-(Benzyloxy)-4-(bromomethyl)benzene in a well-ventilated chemical fume hood.

[3]
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» Avoid contact with skin, eyes, and clothing.[4]

» Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong bases and oxidizing agents.[3]

o Keep away from heat, sparks, and open flames.[4]

Spill Response:

o Evacuate the area and ensure adequate ventilation.

o Wear the appropriate PPE as outlined in Table 1.

o Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[4]

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[5]

o Clean the spill area thoroughly with a suitable decontaminating agent.

Waste Disposal:

All waste containing 1-(Benzyloxy)-4-(bromomethyl)benzene or its byproducts must be
treated as hazardous waste.[6]

o Collect halogenated organic waste in a designated, properly labeled container.[6] Do not mix
with non-halogenated waste.[6]

» Contaminated materials such as gloves, filter paper, and pipette tips should be disposed of
as solid hazardous waste.[6]

» Dispose of all waste in accordance with local, state, and federal regulations.[1] This may
involve neutralization with a reducing agent like sodium thiosulfate or incineration at a
licensed facility.[7]

Visualized Workflows and Relationships
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Safe Handling Workflow for 1-(Benzyloxy)-4-(bromomethyl)benzene
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Caption: Workflow for the safe handling of 1-(Benzyloxy)-4-(bromomethyl)benzene.
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Hazard, PPE, and Safety Measure Relationship

Hazards

Skin Corrosion Serious Eye Damage Harmful if Swallowed

Personal Protective Equipment

Lab Coat Chemical Resistant Gloves Safety Goggles / Face Shield Respirator

Safety Measures

Work in Fume Hood

Correct Waste Disposal

Proper Storage

Click to download full resolution via product page

Caption: Relationship between hazards, PPE, and safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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